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Compound of Interest

Compound Name: 4-Hexylaniline

Cat. No.: B1328933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hexylaniline, a versatile organic

compound with applications in materials science and as a synthetic intermediate. This

document collates its chemical and physical properties, spectroscopic data, and detailed

experimental protocols for its synthesis and key reactions.

Chemical and Physical Properties
4-Hexylaniline, also known as p-hexylaniline, is an aromatic amine with a hexyl substituent at

the para position. Its physical and chemical characteristics are summarized below.
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Property Value Reference

CAS Number 33228-45-4 [1]

Molecular Formula C₁₂H₁₉N [1]

Molecular Weight 177.29 g/mol [1]

Appearance
Clear colorless to pale yellow

liquid

Boiling Point 279-285 °C (lit.)

Density 0.919 g/mL at 25 °C (lit.)

Refractive Index (n₂₀/D) 1.525 (lit.)

Solubility Insoluble in water

Flash Point 113 °C (235.4 °F) - closed cup

Spectroscopic Data
The structural elucidation of 4-Hexylaniline is supported by various spectroscopic techniques.

¹H NMR Spectroscopy
Chemical Shift (ppm) Multiplicity Assignment

~6.9 d 2H, Ar-H (ortho to NH₂)

~6.6 d 2H, Ar-H (meta to NH₂)

~3.5 s (br) 2H, -NH₂

~2.5 t 2H, -CH₂-Ar

~1.5 m 2H, -CH₂-

~1.3 m 6H, -(CH₂)₃-

~0.9 t 3H, -CH₃
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Note: The exact chemical shifts and coupling constants may vary depending on the solvent and

instrument used.

¹³C NMR Spectroscopy
Chemical Shift (ppm) Assignment

~144.5 C-NH₂

~129.0 Ar-C (meta to NH₂)

~128.5 Ar-C-CH₂

~115.0 Ar-C (ortho to NH₂)

~35.0 -CH₂-Ar

~31.8 -CH₂-

~31.5 -CH₂-

~29.0 -CH₂-

~22.6 -CH₂-

~14.1 -CH₃

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

3400-3300 Medium N-H stretch (amine)

3100-3000 Medium C-H stretch (aromatic)

2950-2850 Strong C-H stretch (aliphatic)

1620-1580 Strong C=C stretch (aromatic ring)

1520 Strong N-H bend (amine)

820 Strong p-disubstituted benzene

Mass Spectrometry
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The electron ionization (EI) mass spectrum of 4-Hexylaniline shows a molecular ion peak (M⁺)

at m/z = 177. The fragmentation pattern is consistent with the structure, with a prominent peak

at m/z = 106, corresponding to the loss of a pentyl radical (C₅H₁₁) via benzylic cleavage.[1]

m/z Relative Intensity Assignment

177 High [M]⁺ (Molecular ion)

106 High
[M - C₅H₁₁]⁺ (Benzylic

cleavage)

77 Medium [C₆H₅]⁺ (Phenyl cation)

Experimental Protocols
Detailed methodologies for the synthesis of 4-Hexylaniline and its application in the

preparation of functional materials are provided below.

Synthesis of 4-Hexylaniline
This protocol is an adaptation of the Friedel-Crafts acylation followed by a Clemmensen or

Wolff-Kishner reduction, a common method for the synthesis of p-alkylanilines.

Step 1: Friedel-Crafts Acylation of Aniline

Materials: Aniline, hexanoyl chloride, aluminum chloride (AlCl₃), dichloromethane (DCM).

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

aniline (1 eq.) in dry DCM under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath to 0 °C.

Slowly add anhydrous AlCl₃ (1.1 eq.) portion-wise, ensuring the temperature remains

below 10 °C.

To this mixture, add hexanoyl chloride (1 eq.) dropwise via a dropping funnel.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-18 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice

and concentrated HCl to decompose the aluminum complex.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude 4-amino-1-hexanoylbenzene.

Step 2: Clemmensen Reduction

Materials: 4-amino-1-hexanoylbenzene, amalgamated zinc, concentrated hydrochloric acid,

toluene.

Procedure:

Prepare amalgamated zinc by stirring zinc granules with a 5% aqueous solution of

mercuric chloride for 5 minutes, then decanting the solution and washing the zinc with

water.

In a round-bottom flask, add the amalgamated zinc, concentrated HCl, toluene, and the

crude 4-amino-1-hexanoylbenzene from Step 1.

Heat the mixture to reflux with vigorous stirring for 8-12 hours. Add more concentrated HCl

periodically to maintain a strongly acidic environment.

After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

Carefully neutralize the mixture with a saturated solution of sodium bicarbonate.

Separate the organic layer and extract the aqueous layer with toluene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine the organic layers, wash with water and brine, and dry over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure and purify the resulting 4-Hexylaniline by

vacuum distillation.

Step 1: Friedel-Crafts Acylation

Step 2: Clemmensen Reduction

Aniline

4-Amino-1-hexanoylbenzene
AlCl₃, DCM

Hexanoyl Chloride

4-HexylanilineZn(Hg), HCl, Toluene

Click to download full resolution via product page

Synthesis of 4-Hexylaniline.

Preparation of Ruthenium Nanoparticles with 4-
Hexylaniline as a Capping Agent
4-Hexylaniline can act as a capping agent to stabilize ruthenium nanoparticles, preventing

their aggregation and controlling their size during synthesis.

Materials: Ruthenium(III) chloride (RuCl₃·xH₂O), 4-Hexylaniline, ethylene glycol, sodium

hydroxide (NaOH).

Procedure:

In a three-necked flask, dissolve RuCl₃·xH₂O (1 eq.) in ethylene glycol by heating to 120

°C under an inert atmosphere with magnetic stirring.

In a separate beaker, dissolve 4-Hexylaniline (3-5 eq.) in ethylene glycol.

Inject the 4-Hexylaniline solution into the hot ruthenium chloride solution.
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In another beaker, prepare a solution of NaOH (10 eq.) in ethylene glycol.

Rapidly inject the NaOH solution into the reaction mixture. The color of the solution should

change, indicating the formation of ruthenium nanoparticles.

Maintain the reaction temperature at 120 °C for 1-2 hours.

Cool the reaction mixture to room temperature.

Precipitate the nanoparticles by adding acetone and centrifuge to collect the product.

Wash the nanoparticles multiple times with a mixture of ethanol and hexane to remove

excess reactants and byproducts.

Dry the purified ruthenium nanoparticles under vacuum.

RuCl₃ in Ethylene Glycol

Reaction Mixture

4-Hexylaniline (Capping Agent) NaOH (Reducing Agent)

Heat (120°C)

4-Hexylaniline-capped
Ruthenium Nanoparticles

Nucleation & Growth

Click to download full resolution via product page

Workflow for Ruthenium Nanoparticle Synthesis.

Synthesis of a Schiff Base from 4-Hexylaniline and Isatin
The reaction of 4-Hexylaniline with isatin yields a Schiff base, a class of compounds with

applications in coordination chemistry and materials science.

Materials: 4-Hexylaniline, Isatin (1H-indole-2,3-dione), absolute ethanol, glacial acetic acid.
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Procedure:

In a round-bottom flask, dissolve Isatin (1 eq.) in absolute ethanol.

Add a catalytic amount of glacial acetic acid (2-3 drops) to the solution.

To this solution, add 4-Hexylaniline (1 eq.) dissolved in a minimal amount of absolute

ethanol.

Attach a reflux condenser and heat the reaction mixture to reflux for 4-6 hours.

Monitor the reaction by TLC.

Upon completion, cool the reaction mixture to room temperature.

The Schiff base product should precipitate out of the solution. If not, the solvent can be

partially evaporated.

Collect the solid product by filtration and wash it with cold ethanol.

Recrystallize the crude product from a suitable solvent (e.g., ethanol or a mixture of

ethanol and water) to obtain the pure Schiff base.

Isatin

Condensation Reaction
(Ethanol, Acetic Acid, Reflux)

4-Hexylaniline

Schiff Base
(3-(4-hexylphenylimino)indolin-2-one)

Click to download full resolution via product page

Schiff Base Formation Pathway.
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Applications and Research Interest
4-Hexylaniline and its derivatives are of interest in several areas of research and

development:

Liquid Crystals: As a precursor to Schiff bases, 4-Hexylaniline is used in the synthesis of

liquid crystalline materials. The long alkyl chain contributes to the mesomorphic properties of

the final compounds.

Nanomaterials: It serves as an effective capping agent in the synthesis of metal

nanoparticles, such as ruthenium, controlling their size, stability, and dispersibility in organic

solvents.

Organic Synthesis: The primary amine group and the aromatic ring make it a useful building

block for the synthesis of more complex organic molecules, including dyes and

pharmaceutical intermediates.

Drug Development: While direct applications in drug development are not extensively

documented, the isatin-Schiff bases derived from 4-Hexylaniline are a class of compounds

that have been investigated for a range of biological activities, suggesting potential for further

exploration in medicinal chemistry.

Safety Information
4-Hexylaniline is classified as harmful and an irritant. Appropriate safety precautions should be

taken when handling this chemical.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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